Cas no 1593923-79-5 (ethyl 4-(oxan-3-yl)pyrrolidine-3-carboxylate)

• Product Name: ethyl 4-(oxan-3-yl)pyrrolidine-3-carboxylate
• CAS No: 1593923-79-5
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6313030
• PubChem ID: 114486800
• Update Time: 2024-01-11

ethyl 4-(oxan-3-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(oxan-3-yl)pyrrolidine-3-carboxylate
• 1593923-79-5
• EN300-1456208

• Inchi： 1S/C12H21NO3/c1-2-16-12(14)11-7-13-6-10(11)9-4-3-5-15-8-9/h9-11,13H,2-8H2,1H3
• InChI Key： NICQZQRQTJFHGD-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C1CNCC1C(=O)OCC

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids